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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B1589519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Chromium(III) acetate as a

tanning agent in the leather industry. The information is intended to guide researchers and

scientists in understanding the process, its underlying chemistry, and in developing

experimental protocols.

Introduction
Chromium tanning is the most common method for producing leather worldwide, accounting for

the vast majority of leather production. The process utilizes chromium salts to cross-link the

collagen fibers in animal hides, resulting in a stable, durable, and versatile material. While basic

chromium sulfate is the most widely used tanning agent, Chromium(III) acetate offers several

advantages, including increased solubility in organic media, a more defined molecular structure

for better process control, and the potential for accelerated tanning cycles.[1] This document

outlines the theoretical basis of Chromium(III) acetate tanning, provides detailed experimental

protocols, and presents comparative data on the properties of the resulting leather.

Mechanism of Action
The tanning process with Chromium(III) acetate is centered on the interaction between the

chromium ions and the collagen protein in the animal hide. Collagen is composed of amino
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acid chains, and the carboxyl groups on these chains are key to the tanning process.

The tanning process typically begins under acidic conditions (pH 3-4).[1] This acidic

environment ensures that the chromium complexes are small enough to penetrate the collagen

fiber network effectively. Once the chromium has permeated the hide, the pH is gradually

raised in a step called basification. This increase in pH deprotonates the carboxyl groups of the

collagen, making them available to form stable coordination complexes with the Chromium(III)

ions. This cross-linking of collagen fibers is what imparts the characteristic properties of leather,

such as increased hydrothermal stability and resistance to microbial degradation.[1][2]

Data Presentation
The following tables summarize key quantitative data related to leather tanning with chromium

compounds. Direct comparative data for Chromium(III) acetate versus basic chromium sulfate

is limited in publicly available literature; therefore, the tables present typical values for chrome-

tanned leather, which can be used as a benchmark for experimental work with Chromium(III)
acetate.

Table 1: Comparison of Tanning Agent Properties

Property Chromium(III) Acetate Basic Chromium Sulfate

Chemical Formula Cr(CH₃COO)₃ Cr(OH)SO₄

Appearance
Grayish-green to bluish-green

powder
Green powder

Solubility in Water High Moderate

Typical Basicity Not applicable (used directly) 33-50%

Table 2: Typical Physical and Mechanical Properties of Chrome-Tanned Leather
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Property Typical Value Range Test Method

Shrinkage Temperature 100 - 120°C[3] ISO 3380:2015

Tensile Strength 15 - 30 N/mm² ISO 3376:2020

Elongation at Break 40 - 70% ISO 3376:2020

Tear Strength 30 - 80 N/mm ISO 3377-2:2016

Chromium Oxide (Cr₂O₃)

Content
3.5 - 5.0% ISO 5398-1:2007

Note: These values can vary depending on the type of hide, processing conditions, and

finishing treatments.

Experimental Protocols
The following protocols are based on established principles of chrome tanning and information

from patents describing the use of acetate in conjunction with chromium tanning agents.[4][5]

Researchers should optimize these protocols based on their specific experimental goals and

available equipment.

Protocol 1: Standard Chromium(III) Acetate Tanning
This protocol outlines a standard procedure for tanning hides using Chromium(III) acetate.

Materials:

Delimed and bated animal hides (e.g., goat, sheep, or calf skins)

Chromium(III) acetate

Water

Basifying agent (e.g., sodium bicarbonate or magnesium oxide)

Formic acid or sulfuric acid (for pH adjustment)

Equipment:
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Tanning drum

pH meter

Standard leather testing equipment

Procedure:

Pre-tanning Preparation:

Ensure hides are properly delimed and bated to a pH of approximately 8.0-8.5.

Wash the hides thoroughly with water.

Pickling (Optional but Recommended):

Create a pickle liquor of 50-100% water (based on pelt weight) and 6-10% salt.

Add 0.8-1.5% formic acid or sulfuric acid in intervals to gradually lower the pH of the hides

to 2.8-3.2.

Drum the hides in the pickle liquor for at least 2 hours to ensure uniform pH throughout the

cross-section.

Tanning:

Drain the pickle liquor.

Prepare the tanning liquor with 50-100% water (based on pelt weight) and 6-8%

Chromium(III) acetate.

Drum the hides in the tanning liquor. The initial pH should be around 3.0-3.5.

Continue drumming for 4-6 hours to allow for complete penetration of the chromium.

Check for penetration by cutting a small piece of the hide; the blue color should be uniform

throughout the cross-section.

Basification:
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Prepare a dilute solution of the basifying agent (e.g., 1% sodium bicarbonate solution).

Add the basifying agent in several small increments over a period of 4-6 hours.

Monitor the pH of the float closely, aiming for a gradual increase to a final pH of 3.8-4.2.

The temperature of the float can be gradually raised to 40-45°C during basification to

enhance fixation.

Post-tanning:

Once the final pH is reached and maintained for at least 2 hours, drain the tanning liquor.

Wash the tanned hides (now called "wet blue") thoroughly with water.

The wet blue can then be piled for aging for 24 hours before further processing

(sammying, shaving, re-tanning, dyeing, and fatliquoring).

Protocol 2: High-Exhaustion Chromium(III) Acetate
Tanning (Pickle-less)
This protocol is a more environmentally friendly approach that aims to increase the uptake of

chromium and reduce the amount of salt in the effluent. This method is based on a patent for a

modified chrome-acetate tanning system.[5]

Materials:

Delimed and bated animal hides

Chromium(III) acetate (as part of a modified tanning agent or used directly)

Water

Non-swelling acids (e.g., lactic acid or acetic acid)

Basifying agent (e.g., sodium formate or sodium bicarbonate)

Equipment:
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Tanning drum

pH meter

Procedure:

pH Adjustment:

Start with delimed hides at a pH of approximately 8.0.

In the drum, add a small amount of a non-swelling acid (e.g., 0.5% lactic acid in 100%

water) and drum for 20-30 minutes to bring the pH down to around 5.0-5.5.

Tanning:

Add 8-12% of a powdered chromium-acetate complex tanning agent directly to the drum

with 100% water (based on pelt weight).[5]

Drum for 4-6 hours until complete penetration is observed.

Fixation (Modified Basification):

In this specific patented process, a separate basification step may not be necessary as the

tanning agent is designed for self-fixation.[5] However, if a conventional Chromium(III)
acetate is used, a slow basification as described in Protocol 1 will be required.

Post-tanning:

After the tanning and fixation are complete, wash the wet blue hides thoroughly.

Proceed with aging and subsequent wet-end processes.

Visualizations
Experimental Workflow
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Caption: Workflow of the Chromium(III) Acetate Tanning Process.
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Chemical Mechanism of Collagen Cross-linking
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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